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Compound of Interest

Compound Name: DGY-06-116

Cat. No.: B8146624 Get Quote

For researchers, scientists, and drug development professionals handling the irreversible

covalent Src inhibitor DGY-06-116, adherence to proper disposal protocols is paramount for

laboratory safety and environmental protection. While a specific Safety Data Sheet (SDS) with

detailed disposal instructions for DGY-06-116 is not publicly available, general best practices

for the disposal of halogenated organic compounds in a laboratory setting provide a clear

framework.

Key Principle: Treat as Hazardous Waste

Given its chemical nature as a complex heterocyclic molecule containing chlorine, DGY-06-116
should be treated as a hazardous halogenated organic waste.[1][2] It is crucial to avoid

disposing of this compound down the drain or in regular trash.[3][4]

Step-by-Step Disposal Procedure
The following steps outline the recommended procedure for the safe disposal of DGY-06-116 in

solid form or as a solution.

1. Personal Protective Equipment (PPE): Before handling DGY-06-116 for disposal, ensure you

are wearing appropriate PPE, including:

Safety goggles

Chemical-resistant gloves
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A lab coat

2. Waste Segregation: Proper segregation is critical to prevent dangerous chemical reactions.

[5][6]

Solid Waste: Collect any solid DGY-06-116 waste, including contaminated personal

protective equipment (e.g., gloves, weighing paper), in a designated, properly labeled

hazardous waste container.

Liquid Waste: If DGY-06-116 is in a solvent, it should be collected in a dedicated container

for halogenated organic waste.[1][7][8] Do not mix with non-halogenated solvents, as this

can complicate and increase the cost of disposal.[2][9] Common compatible solvents for

disposal collection include the original solvent used in the experiment (e.g., DMSO).[10]

Empty Containers: Any "empty" containers that held DGY-06-116 should be treated as

hazardous waste unless they have been triple-rinsed with a suitable solvent.[3][6] The

rinsate must be collected and disposed of as hazardous waste.[3]

3. Waste Container Management:

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "DGY-06-116," and the approximate quantity.[7]

Container Integrity: Use containers that are in good condition, compatible with the chemical

waste, and have a secure, tight-fitting lid.[4][5]

Storage: Keep waste containers closed except when adding waste.[3][7] Store them in a

designated and properly ventilated satellite accumulation area within the laboratory.[5][11]

4. Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the hazardous waste.[11]

Do not attempt to dispose of the chemical waste through a third-party vendor without

institutional approval.
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Quantitative Data Summary
The Safety Data Sheet from TargetMol for DGY-06-116 (Catalog Number: T22306) does not

provide specific quantitative data for hazards or disposal.[12] The following table summarizes

general information about the compound.

Property Value Source

Chemical Name DGY-06-116 [12]

CAS Number 2556836-50-9 [13]

Molecular Formula C₃₂H₃₃ClN₈O₂ [14][15]

Molecular Weight 597.11 g/mol [16]

Form Solid [13]

Solubility
DMSO: 100 mg/mL (167.47

mM)
[10]

Experimental Protocols
There are no specific experimental protocols for the disposal of DGY-06-116. The procedures

outlined above are based on established guidelines for the management of hazardous

chemical waste in a laboratory setting.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of DGY-06-116.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b8146624?utm_src=pdf-body
https://www.targetmol.com/attachment/SDS/A0F6C062-5021-4621-8B3F-6AD725A78C77/T22306
https://www.targetmol.com/attachment/SDS/A0F6C062-5021-4621-8B3F-6AD725A78C77/T22306
https://www.medchemexpress.com/dgy-06-116.html
https://pubmed.ncbi.nlm.nih.gov/32509799/
https://www.rcsb.org/structure/6E6E
https://pmc.ncbi.nlm.nih.gov/articles/PMC7248381/
https://www.medchemexpress.com/dgy-06-116.html
https://www.selleckchem.com/products/dgy-06-116.html
https://www.benchchem.com/product/b8146624?utm_src=pdf-body
https://www.benchchem.com/product/b8146624?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8146624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


DGY-06-116 Disposal Workflow

Preparation

Waste Segregation

Waste Collection

Storage & Final Disposal

Start: Identify DGY-06-116 Waste

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Solid Waste
(e.g., powder, contaminated items)

Segregate Waste Type

Liquid Waste
(e.g., in DMSO solution)

Segregate Waste Type

Empty Containers
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Collect in Labeled
Solid Hazardous Waste Container

Collect in Labeled
Halogenated Organic Waste Container

Triple-Rinse with Solvent

Store Sealed Containers in
Designated Satellite Accumulation Area

Collect Rinsate as
Liquid Hazardous Waste

Contact EHS for Waste Pickup

End: Professional Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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